Cas no 75202-36-7 (4-(4-Morpholinyl)-1,2,5-thiadiazol-3(2H)-one 1-Oxide)

• Product Name: 4-(4-Morpholinyl)-1,2,5-thiadiazol-3(2H)-one 1-Oxide
• CAS No: 75202-36-7
• MF: C₆H₉N₃O₃S
• MW: 203.218959569931
• CID: 2190794
• PubChem ID: 15961581
• Update Time: 2025-05-24

4-(4-Morpholinyl)-1,2,5-thiadiazol-3(2H)-one 1-Oxide Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-morpholino-1,2,5-thiadiazole 1-oxide
• 4-morpholin-4-yl-1-oxo-1,2,5-thiadiazol-3-one
• 4-(Morpholin-4-yl)-1,2,5-thiadiazol-3(2H)-one 1-oxide
• E?,2,5-thiadiazole-1,3-dione
• Timolol Maleate Impurity G
• 75202-36-7
• TIMOLOL MALEATE IMPURITY G (EP IMPURITY)
• Q27271182
• UNII-8Y1Q88I7IK
• Timolol maleate impurity G [EP]
• DB-294324
• TIMOLOL MALEATE IMPURITY G [EP IMPURITY]
• 1,2,5-Thiadiazol-3(2H)-one, 4-(4-morpholinyl)-, 1-oxide
• 642-073-7
• 4-?(4-Morpholinyl)?-1,?2,?5-?thiadiazol-?3(2H)?-?one 1-Oxide
• 8Y1Q88I7IK
• 4-(morpholin-4-yl)-2,3-dihydro-1
• SCHEMBL16655949
• 4-Morpholino-1,2,5-thiadiazol-3(2H)-one 1-oxide
• 4-(4-Morpholinyl)-1,2,5-thiadiazol-3(2H)-one 1-Oxide

• Inchi： 1S/C6H9N3O3S/c10-6-5(7-13(11)8-6)9-1-3-12-4-2-9/h1-4H2,(H,8,10)
• InChI Key： AAYSTAZTUCBWCK-UHFFFAOYSA-N
• SMILES： S1(NC(C(=N1)N1CCOCC1)=O)=O

Computed Properties

• Exact Mass: 203.03646233Da
• Monoisotopic Mass: 203.03646233Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Melting Point: >150°C (dec.)
• Boiling Point: 427.0±55.0 °C at 760 mmHg
• Flash Point: 212.0±31.5 °C
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

4-(4-Morpholinyl)-1,2,5-thiadiazol-3(2H)-one 1-Oxide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Additional information on 4-(4-Morpholinyl)-1,2,5-thiadiazol-3(2H)-one 1-Oxide

4-(4-Morpholinyl)-1,2,5-thiadiazol-3(2H)-one 1-Oxide: A Comprehensive Overview

The compound with CAS No. 75202-36-7, known as 4-(4-Morpholinyl)-1,2,5-thiadiazol-3(2H)-one 1-Oxide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiadiazoles, which are heterocyclic compounds with a five-membered ring containing sulfur and nitrogen atoms. The presence of the morpholinyl group further enhances its structural complexity and functional versatility.

Recent studies have highlighted the potential of 4-(4-Morpholinyl)-1,2,5-thiadiazol-3(2H)-one 1-Oxide in various applications, particularly in drug design and material science. Its unique chemical structure allows for diverse interactions, making it a valuable component in the development of novel therapeutic agents. Researchers have explored its role as a modulator of enzyme activity, which could pave the way for innovative treatments in diseases such as cancer and neurodegenerative disorders.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitution and oxidation processes. The incorporation of the morpholinyl group introduces additional flexibility and stability to the molecule, enhancing its pharmacokinetic properties. This makes it an ideal candidate for further exploration in preclinical studies.

In terms of chemical properties, 4-(4-Morpholinyl)-1,2,5-thiadiazol-3(2H)-one 1-Oxide exhibits a high degree of thermal stability and moderate solubility in organic solvents. These characteristics are advantageous for its use in various industrial applications, such as the formulation of advanced materials and coatings. Additionally, its ability to act as a catalyst in certain chemical reactions has been documented in recent literature.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of this compound with unprecedented accuracy. These studies have revealed that the molecule possesses antioxidant properties, which could be leveraged in the development of skincare products and food preservatives. Furthermore, its ability to interact with biological systems at a molecular level has sparked interest in its potential use as a diagnostic tool.

The integration of 4-(4-Morpholinyl)-1,2,5-thiadiazol-3(2H)-one 1-Oxide into modern drug delivery systems is another area that has seen significant progress. Its compatibility with lipid-based nanoparticles has been demonstrated in several studies, suggesting its potential as a carrier for poorly soluble drugs. This could revolutionize the way certain medications are administered, improving their efficacy and reducing side effects.

In conclusion, 4-(4-Morpholinyl)-1,2,5-thiadiazol-3(2H)-one 1-Oxide (CAS No. 75202-36-7) is a multifaceted compound with immense potential across various scientific domains. Its unique chemical structure, coupled with its versatile functional groups, positions it as a key player in future innovations. As research continues to uncover new applications and mechanisms of action for this compound, it is poised to make significant contributions to both academic and industrial sectors.